2,4-Difluorobenzenethiol

• IUPAC Name: 2,4-difluorobenzenethiol
• InChI: InChI=1S/C6H4F2S/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
• InChI Key: BICHBFCGCJNCAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)S
• Molecular Formula: C6H4F2S
• DSSTOX Substance ID: DTXSID70371815
• Molecular Weight: 146.16 g/mol
• CAS RN: 1996-44-7

Description

2,4-Difluorobenzenethiol, also known as 2,4-Difluorothiophenol, is a chemical compound with the empirical formula C6H4F2S. It has a molecular weight of 146.16.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with two fluorine atoms and one sulfur atom attached. The sulfur atom replaces one of the hydrogen atoms in the benzene ring.

Physical And Chemical Properties Analysis

This compound is a liquid at 20 degrees Celsius. It has a refractive index of 1.5235, a boiling point of 59 °C/20 mmHg, and a density of 1.29 g/mL at 25 °C.

Scientific Research Applications

Organometallic Chemistry and Catalysis

Research on partially fluorinated benzenes, including 2,4-difluorobenzenethiol, has highlighted their emerging role in organometallic chemistry and transition-metal-based catalysis. The fluorine atoms' presence alters the electronic properties of these compounds, making them less prone to donate π-electron density, which in turn weakens their ability to bind to metal centers. This characteristic allows for their use as non-coordinating solvents or easily displaced ligands in catalytic processes, opening new pathways for chemical synthesis and organic transformations (Pike, Crimmin, & Chaplin, 2017).

Environmental Biodegradation

Another significant application of difluorobenzenes, closely related to this compound, is in the study of environmental biodegradation. The microbial strain Labrys portucalensis has been identified to degrade difluorobenzenes, which are used as intermediates in the industrial synthesis of pharmaceutical and agricultural chemicals. This finding is crucial for environmental science, offering insights into bioremediation strategies for the degradation of persistent organic pollutants (Moreira, Amorim, Carvalho, & Castro, 2009).

Thermodynamic Studies

Thermodynamic studies on difluoronitrobenzene isomers, closely related to this compound, provide essential data on the enthalpies of formation, vaporization, sublimation, and fusion. Such studies are pivotal for understanding the physical and chemical behavior of fluorinated compounds, contributing to the fields of materials science and chemical engineering. The detailed thermodynamic profiles support the design of new materials and the optimization of chemical processes (Ribeiro da Silva, Monte, Lobo Ferreira, Oliveira, & Cimas, 2010).

Photoluminescence Quantum Efficiency

A novel oligomer based on 2,4-difluorobenzene and trifluorene demonstrates high photoluminescence quantum efficiency, which is of considerable interest in the development of optical materials and devices. The unique properties attributed to the inclusion of fluorine atoms in the molecular structure pave the way for advancements in optoelectronics and photonics, highlighting the compound's potential in creating more efficient light-emitting devices (Jiang, Feng, Wang, Wei, & Huang, 2006).

Safety and Hazards

2,4-Difluorobenzenethiol is classified as a flammable liquid and vapor. It is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation and serious eye irritation.

Mechanism of Action

Target of Action

It’s known that thiophenol derivatives can interact with various biological targets, depending on their specific structures and functional groups .

Mode of Action

As a thiophenol derivative, it may interact with its targets through the sulfur atom, which can form strong bonds with certain biological molecules .

Pharmacokinetics

Its lipophilicity (log po/w) is estimated to be around 281, suggesting it could potentially cross biological membranes . Its water solubility is estimated to be low, which could impact its bioavailability .

Result of Action

Some thiophenol derivatives have been shown to exhibit cytotoxic activity , suggesting that 2,4-Difluorothiophenol might have similar effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2,4-Difluorothiophenol . Factors such as pH, temperature, and the presence of other substances can affect its solubility, stability, and interactions with its targets .

Biochemical Analysis

Biochemical Properties

2,4-Difluorothiophenol plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, 2,4-Difluorothiophenol can act as a substrate for certain thiol-specific enzymes, leading to the formation of disulfide bonds. This interaction is crucial in redox reactions and cellular signaling pathways. Additionally, 2,4-Difluorothiophenol can bind to metal ions, forming complexes that may affect enzyme activity and stability .

Cellular Effects

The effects of 2,4-Difluorothiophenol on cells and cellular processes are diverse. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, 2,4-Difluorothiophenol can modulate the activity of transcription factors, leading to changes in gene expression profiles. This modulation can impact various cellular functions, including cell growth, differentiation, and apoptosis. Furthermore, 2,4-Difluorothiophenol can affect cellular metabolism by interacting with metabolic enzymes, altering the flux of metabolic pathways .

Molecular Mechanism

At the molecular level, 2,4-Difluorothiophenol exerts its effects through several mechanisms. It can bind to specific biomolecules, such as proteins and nucleic acids, influencing their structure and function. For instance, 2,4-Difluorothiophenol can inhibit or activate enzymes by binding to their active sites or allosteric sites. This binding can lead to conformational changes in the enzyme, affecting its catalytic activity. Additionally, 2,4-Difluorothiophenol can alter gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

The stability and degradation of 2,4-Difluorothiophenol in laboratory settings are important factors to consider. Over time, 2,4-Difluorothiophenol may undergo degradation, leading to changes in its biochemical properties and effects on cellular function. In vitro and in vivo studies have shown that the long-term exposure to 2,4-Difluorothiophenol can result in alterations in cellular processes, including changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of 2,4-Difluorothiophenol vary with different dosages in animal models. At low doses, 2,4-Difluorothiophenol may have minimal effects on cellular function, while higher doses can lead to significant changes in cellular processes. For instance, high doses of 2,4-Difluorothiophenol have been associated with toxic effects, including oxidative stress and cellular damage. These effects highlight the importance of determining the appropriate dosage for experimental and therapeutic applications .

Metabolic Pathways

2,4-Difluorothiophenol is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. For example, 2,4-Difluorothiophenol can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates. These intermediates can further interact with other biomolecules, influencing metabolic processes and cellular function .

Transport and Distribution

The transport and distribution of 2,4-Difluorothiophenol within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of 2,4-Difluorothiophenol in different cellular compartments. For instance, 2,4-Difluorothiophenol can be transported across cell membranes by thiol-specific transporters, affecting its intracellular concentration and activity .

Subcellular Localization

The subcellular localization of 2,4-Difluorothiophenol is influenced by targeting signals and post-translational modifications. These factors direct 2,4-Difluorothiophenol to specific compartments or organelles, where it can exert its biochemical effects. For example, 2,4-Difluorothiophenol may localize to the mitochondria, influencing mitochondrial function and energy metabolism. Additionally, post-translational modifications, such as phosphorylation, can affect the activity and function of 2,4-Difluorothiophenol .

Q & A

Q1: What is the significance of using 2,4-difluorobenzenethiol in the synthesis of polychloro-1,3-butadiene derivatives?

A1: The research aimed to synthesize novel polychloro-1,3-butadiene derivatives with sulfur-containing substituents. Using this compound allowed the researchers to introduce both a sulfur atom and a difluorobenzene ring into the polychloro-1,3-butadiene structure. [] This modification could potentially influence the properties of the resulting compounds, though the specific effects were not investigated in this study.

Q2: How was this compound incorporated into the polychloro-1,3-butadiene structure?

A2: The researchers reacted hexachlorobutadiene with this compound in the presence of either sodium hydroxide in aqueous ethanol or triethylamine in dimethylformamide (DMF). [] These conditions facilitated a nucleophilic substitution reaction, where the thiol group of this compound displaced a chlorine atom on hexachlorobutadiene, forming a new carbon-sulfur bond.